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Compound of Interest

Compound Name: Tomatine

Cat. No.: B1682986

Essential Safety and Handling Guide for Tomatine

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for the glycoalkaloid Tomatine, including detailed
operational and disposal plans to foster a secure laboratory environment.

Hazard Identification and Precautionary Measures

Tomatine is classified as harmful if swallowed.[1] Symptoms of poisoning may manifest several
hours after exposure, necessitating medical observation for at least 48 hours if an incident
occurs.[2]

Key Precautionary Steps:

e Wash hands and face thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where Tomatine is handled or stored.[1][3]

Avoid the formation and inhalation of dust or aerosols.[1][3]

Handle in a well-ventilated area.[3]

Store in a tightly sealed container in a cool, dry, and dark place.[3]
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Personal Protective Equipment (PPE)

While specific PPE requirements for Tomatine are not fully detailed in the available safety data
sheets, the following standard laboratory PPE is recommended for handling powdered
chemical compounds of this nature.

o Eye Protection: Wear chemical safety goggles or a face shield.[4][5]

o Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves should be
inspected before use and properly removed and discarded after handling.[3]

o Body Protection: A laboratory coat or a chemical-resistant apron should be worn.[4] For tasks
with a higher risk of exposure, chemical-resistant coveralls may be necessary.

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator is
recommended.[4]

Operational Plan for Handling Tomatine

This section outlines a step-by-step procedure for the safe handling of Tomatine from receipt
to experimental use.

1. Receiving and Storage:
» Upon receipt, inspect the container for any damage.
e Log the compound into the chemical inventory.

» Store in a designated, clearly labeled, and well-ventilated area away from incompatible
materials. Recommended storage temperature for the powder is -20°C.[1]

2. Preparation for Experimental Use:
e Work within a chemical fume hood to minimize inhalation exposure.
» Before weighing, ensure all necessary PPE is correctly worn.

e Use a dedicated and clean spatula for transferring the powder.
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e To minimize dust, do not pour the powder directly.
3. Dissolving Tomatine:
o Tomatine's solubility in water is pH-dependent.[6]

o Common solvents for extraction and experimental use include acidic aqueous solutions or
organic solvents such as methanol, acetonitrile-methanol, methanol/chloroform, or
tetrahydrofuran.[6][7]

o Add the solvent to the weighed Tomatine powder slowly to avoid splashing.
4. Post-Experiment Handling:

o Decontaminate all surfaces and equipment used for handling Tomatine.

e Segregate all waste materials for proper disposal.

Disposal Plan

Proper disposal of Tomatine and its associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

» Solid Waste: Collect unused Tomatine powder, contaminated gloves, weighing papers, and
other solid materials in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing Tomatine should be collected in a separate, labeled
hazardous waste container. Do not discharge to sewer systems.[3]

o Contaminated Labware: Disposable labware should be placed in the solid waste container.
Reusable glassware must be decontaminated before washing.

2. Disposal Procedure:

» All waste must be disposed of through a licensed chemical waste disposal company.[3]
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o Ensure that all waste containers are properly sealed and labeled with the contents and
associated hazards.

o Follow all local, state, and federal regulations for hazardous waste disposal.[8]

Quantitative Data for Tomatine

The following table summarizes key quantitative data for Tomatine.

Property Value Reference(s)
Molecular Formula CsoHs3NO21 [1]
Molecular Weight 1034.19 g/mol [1]

o _ Varies by study; reported as
Acute Oral Toxicity (LD50) in

) potentially low toxicity when [9][10]
Mice )
ingested.
Intravenous Toxicity (LD50) in
18 mg/kg [10]

Rats

Note on Toxicity: While the oral LD50 in mice is not consistently reported, it is generally
considered to have lower toxicity when ingested compared to other glycoalkaloids due to poor
absorption.[10][11] However, it is still classified as harmful if swallowed and should be handled
with care.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of Tomatine in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www1.mscdirect.com/MSDS/MSDS00026/85089712-20180606.PDF
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/1215657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4735690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4735690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4735690/
https://en.wikipedia.org/wiki/Tomatine
https://www.benchchem.com/product/b1682986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal Workflow for Tomatine

Preparation

Review SDS and SOPs

Don Appropriate PPE

Weigh Tomatine in Fume Hood

Prepare Solution

Conduct Experiment

Emergency Response

Spill or Exposure?

Follow Emergency Procedures

Seek Medical Attention

No

vy

Cleanup & Disposal

Decontaminate Work Area & Equipment

:

Segregate Waste

l

Label & Store Waste for Pickup

:

Dispose via Licensed Contractor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b1682986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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